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Compound of Interest

Compound Name: NSC363998 free base

Cat. No.: B13912615

Disclaimer: A specific Safety Data Sheet (SDS) for NSC363998 free base is not publicly
available. Therefore, this compound must be handled and disposed of as a potentially
hazardous substance. The following procedures are based on established best practices for
the disposal of novel research chemicals. Always consult and adhere to your institution's
specific Environmental Health and Safety (EHS) guidelines.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Safety goggles or a face shield
e Chemical-resistant gloves
e Alab coat

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or vapors.

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation:
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e Solid Waste: This includes unused NSC363998 free base powder, contaminated personal
protective equipment (gloves, weighing paper, etc.), and any other solid materials that have
come into contact with the compound.

» Liquid Waste: This includes any solutions containing NSC363998 free base. Do not mix with
other solvent waste streams unless explicitly permitted by your institution's EHS department.

o Sharps Waste: Any needles, syringes, or broken glass contaminated with NSC363998 free
base must be disposed of in a designated, puncture-resistant sharps container.

2. Waste Containment:

e Solid Waste:
o Carefully collect all solid waste into a designated, leak-proof container with a secure lid.
o The container must be made of a material compatible with the chemical.

o For added safety, it is recommended to double-bag solid waste in clear plastic bags before
placing it in the final waste container to allow for visual inspection by EHS personnel.

e Liquid Waste:

o Collect all liquid waste in a sealed, leak-proof container designed for liquid chemical
waste.

o Ensure the container material is compatible with the solvent used.

o Never fill a liquid waste container to more than 80% of its capacity to allow for vapor
expansion.

3. Waste Labeling:
All waste containers must be clearly and accurately labeled. The label should include:
e The words "Hazardous Waste"

e The full chemical name: "NSC363998 free base"
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e The approximate amount or concentration of the waste

» The date of accumulation

e The name of the principal investigator and the laboratory contact information
4. Storage:

» Store all waste containers in a designated and secure satellite accumulation area within your
laboratory.

o Ensure that incompatible waste streams are segregated to prevent accidental reactions.

» Utilize secondary containment, such as a chemical-resistant tray, to contain any potential
leaks or spills.

5. Final Disposal:

e Do not dispose of NSC363998 free base, or any materials contaminated with it, in the
regular trash or down the drain.

o Once your waste container is full, or your project is complete, contact your institution's
Environmental Health and Safety (EHS) department to arrange for a hazardous waste
pickup.

» Follow all institutional procedures for requesting a waste collection.

Summary of Disposal Procedures
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Waste Type

Container

Key Handling and Disposal
Procedures

Solid Waste

Leak-proof, compatible

container with a secure lid.

- Collect all contaminated
solids (powder, PPE, etc.).-
Double-bagging is
recommended.- Label as
"Hazardous Waste" with the

full chemical name.

Liquid Waste

Sealed, leak-proof container

for liquid chemical waste.

- Collect all solutions
containing the compound.- Do
not mix with other waste
streams.- Do not fill above
80% capacity.- Label as
"Hazardous Waste" with the
full chemical name and

solvent.

Sharps Waste

Puncture-resistant sharps

container.

- Dispose of all contaminated
needles, syringes, and broken
glass.- Do not overfill the
container.- Label with the

chemical contaminant.

Disposal Workflow
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Caption: Workflow for the safe disposal of NSC363998 free base.
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 To cite this document: BenchChem. [Proper Disposal Procedures for NSC363998 Free
Base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13912615#nsc363998-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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